3-Cyclopropoxy-2,4-diethylpyridine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 3-cyclopropyloxy-2,4-diethylpyridine
• InChI: InChI=1S/C12H17NO/c1-3-9-7-8-13-11(4-2)12(9)14-10-5-6-10/h7-8,10H,3-6H2,1-2H3
• InChI Key: TWDBXTOGGVLNJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=C1)CC)OC2CC2

Description

3-Cyclopropoxy-2,4-diethylpyridine is a substituted pyridine derivative characterized by a cyclopropoxy group at the 3-position and ethyl groups at the 2- and 4-positions of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2,4-diethylpyridine can be achieved through several synthetic routes. One common method involves the reaction of 2,4-diethylpyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the cyclopropoxy group .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-2,4-diethylpyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity levels required for various applications .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2,4-diethylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-2,4-diethylpyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2,4-diethylpyridine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-Cyclopropoxy-2,4-diethylpyridine with four structurally related compounds, focusing on molecular properties, hazards, and functional group implications.

Structural and Functional Group Analysis

Compound Name	CAS	Formula	Molecular Weight (g/mol)	Key Substituents
3-Cyclopropoxy-2,4-diethylpyridine	N/A	C12H17NO	191.27 (calculated)	Cyclopropoxy, ethyl (×2)
3-Cyclopropoxy-4-(dioxaborolan-2-yl)pyridine	2096330-45-7	C8H10BNO3	178.98	Cyclopropoxy, boronate ester
2-Chloro-6-methylpyrimidine-4-carboxylic acid	89581-58-8	C7H5ClN2O3	200.45 (calculated)	Chloro, methyl, carboxylic acid
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	946386-88-5	C16H18N4	266.34 (calculated)	Cyclohexyl, hydrazone
(1-Methyl-2-oxo-dihydropyridin-3-yl)boronic acid	N/A	C6H8BNO3	152.81 (calculated)	Boronic acid, dihydropyridine

Key Observations:

• Substituent Impact : The boronate ester in 3-Cyclopropoxy-4-(dioxaborolan-2-yl)pyridine enhances its utility in cross-coupling reactions (e.g., Suzuki-Miyaura), unlike the ethyl groups in the parent compound, which may prioritize metabolic stability .
• Toxicity Profile: The hydrazone group in 3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone introduces unknown toxicological risks, contrasting with the well-documented hazards (e.g., H302, H315) of the boronate ester derivative .